8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate

• Molecular Formula: C16H27NO4
• Molecular Weight: 297.39 g/mol
• IUPAC Name: 8-O-tert-butyl 4-O-methyl 8-azaspiro[4.5]decane-4,8-dicarboxylate
• InChI: InChI=1S/C16H27NO4/c1-15(2,3)21-14(19)17-10-8-16(9-11-17)7-5-6-12(16)13(18)20-4/h12H,5-11H2,1-4H3
• InChI Key: BXRVTNCDLAECRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCCC2C(=O)OC)CC1

Description

8-(tert-Butyl) 1-methyl 8-azaspiro[45]decane-1,8-dicarboxylate is a chemical compound with the molecular formula C16H27NO4 It is a member of the azaspirodecane family, characterized by a spirocyclic structure that includes a nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate typically involves the reaction of a suitable azaspirodecane precursor with tert-butyl and methyl groups under controlled conditions. One common approach is to start with a commercially available azaspirodecane derivative and introduce the tert-butyl and methyl groups through a series of substitution reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as purification through recrystallization or chromatography to obtain the desired product in a pure form .

Chemical Reactions Analysis

Types of Reactions

8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate can undergo various chemical reactions, including:

Reduction: This reaction involves the removal of oxygen atoms or the addition of hydrogen atoms, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other substituents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 8-tert-Butyl 2-methyl 8-azaspiro[4.5]decane-2,8-dicarboxylate
• tert-Butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl 3-hydroxy-3-methyl-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

Uniqueness

8-(tert-Butyl) 1-methyl 8-azaspiro[4.5]decane-1,8-dicarboxylate is unique due to its specific structural features, including the presence of both tert-butyl and methyl groups on the azaspirodecane core. This unique structure may confer distinct chemical and biological properties compared to similar compounds .